Cas no 1820797-72-5 (2-Propen-1-one, 3-(2-fluorophenyl)-1-(2-thienyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 3-(2-fluorophenyl)-1-(2-thienyl)-, (2E)-
• CAS No: 1820797-72-5
• MF: C₁₃H₉FOS
• MW: 232.273365736008
• MDL: MFCD01791373
• CID: 5162437
• Update Time: 2026-03-04

2-Propen-1-one, 3-(2-fluorophenyl)-1-(2-thienyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(2-fluorophenyl)-1-(2-thienyl)-, (2E)-

• MDL： MFCD01791373
• Inchi： 1S/C13H9FOS/c14-11-5-2-1-4-10(11)7-8-12(15)13-6-3-9-16-13/h1-9H/b8-7+
• InChI Key： DVSAXQJFVLCILM-BQYQJAHWSA-N
• SMILES： C(C1SC=CC=1)(=O)/C=C/C1=CC=CC=C1F

Additional information on 2-Propen-1-one, 3-(2-fluorophenyl)-1-(2-thienyl)-, (2E)-

Introduction to 2-Propen-1-one, 3-(2-fluorophenyl)-1-(2-thienyl)-, (2E) and Its Significance in Modern Chemical Research

The compound with the CAS number 1820797-72-5, identified as 2-Propen-1-one, 3-(2-fluorophenyl)-1-(2-thienyl)-, (2E), represents a fascinating molecule with potential applications in the fields of pharmaceuticals and materials science. This introduction delves into the structural characteristics, chemical properties, and emerging research applications of this compound, highlighting its relevance in contemporary scientific endeavors.

The molecular structure of 2-Propen-1-one, 3-(2-fluorophenyl)-1-(2-thienyl)-, (2E) features a conjugated system comprising an acrylone core substituted with a 2-fluorophenyl group at the third position and a 2-thienyl group at the first position. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile candidate for further chemical modifications and functionalization. The presence of the (2E) configuration indicates the trans arrangement of the substituents around the double bond, which can influence reactivity and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing both aromatic and heterocyclic moieties. The fluorophenyl group is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity in drug candidates. Studies have demonstrated that fluorine atoms can enhance binding interactions by increasing lipophilicity and reducing metabolic susceptibility. Similarly, the thienyl ring contributes to the molecule's complexity and may interact with biological receptors in unique ways, potentially leading to novel therapeutic effects.

One of the most compelling aspects of 1820797-72-5 is its potential as a building block for more complex drug candidates. Researchers have leveraged similar molecular scaffolds to develop compounds with anti-inflammatory, anticancer, and antimicrobial properties. The conjugated system in 2-Propen-1-one, 3-(2-fluorophenyl)-1-(2-thienyl)-, (2E) allows for further derivatization through reactions such as alkylation, arylation, or oxidation, enabling chemists to tailor its properties for specific applications.

Recent advancements in computational chemistry have facilitated the rapid screening of such molecules for biological activity. Molecular modeling studies suggest that derivatives of 1820797-72-5 may exhibit inhibitory effects on enzymes implicated in diseases like cancer and neurodegeneration. For instance, preliminary docking studies have shown promising interactions between the fluorophenyl and thienyl groups with active sites of target proteins, suggesting a potential role in modulating signaling pathways relevant to these conditions.

The synthesis of 2-Propen-1-one, 3-(2-fluorophenyl)-1-(2-thienyl)-, (2E) presents an intriguing challenge for synthetic chemists. Traditional methods involve multi-step sequences involving cross-coupling reactions, cyclizations, and functional group transformations. However, recent innovations in catalytic systems have enabled more efficient routes to this compound. For example, palladium-catalyzed C-H activation has been employed to streamline the introduction of both aromatic substituents onto the acrylone backbone. Such advancements not only improve yield but also reduce waste generation, aligning with green chemistry principles.

Beyond pharmaceutical applications,1820797-72-5 has garnered attention for its potential use in materials science. The conjugated structure of this molecule makes it a candidate for organic electronics applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the carbonyl group combined with the aromatic rings enhances charge transport properties, making it suitable for use in semiconducting materials. Researchers are exploring its efficacy as an intermediate in synthesizing polymers with enhanced optoelectronic characteristics.

The impact of fluorine substitution on material properties is another area of active investigation. In polymers and coatings,fluorinated compounds often exhibit improved thermal stability and chemical resistance due to reduced polarity and increased van der Waals interactions. The incorporation of a fluorophenyl group into 1820797-72-5 could thus contribute to developing advanced materials with tailored functionalities for industrial applications.

Eco-friendly considerations have also driven research into sustainable synthetic routes for this compound. Biocatalytic approaches using engineered enzymes have been explored as alternatives to traditional heavy-metal catalysts, offering a more environmentally benign route to complex molecules like 1820797-72-5. Such methods align with global efforts to reduce hazardous waste generation while maintaining high yields and purity standards.

Future directions in research on 2-Propen-1-one, 3-(2-fluorophenyl)-1-(2-thienyl)-, (2E) may include exploring its role as an intermediate in medicinal chemistry libraries or developing novel methodologies for its large-scale synthesis. Collaborative efforts between synthetic chemists,biologists,and material scientists will be crucial in unlocking its full potential across multiple disciplines.